Cas no 2172563-14-1 (4-3-(azetidin-3-yl)-1,2,4-oxadiazol-5-ylbutan-2-one)

• Product Name: 4-3-(azetidin-3-yl)-1,2,4-oxadiazol-5-ylbutan-2-one
• CAS No: 2172563-14-1
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5926036
• PubChem ID: 165842486
• Update Time: 2025-05-30

4-3-(azetidin-3-yl)-1,2,4-oxadiazol-5-ylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-3-(azetidin-3-yl)-1,2,4-oxadiazol-5-ylbutan-2-one
• 4-[3-(azetidin-3-yl)-1,2,4-oxadiazol-5-yl]butan-2-one
• EN300-1590712
• 2172563-14-1

• Inchi： 1S/C9H13N3O2/c1-6(13)2-3-8-11-9(12-14-8)7-4-10-5-7/h7,10H,2-5H2,1H3
• InChI Key： HHHSTXKZQJQDIZ-UHFFFAOYSA-N
• SMILES： O1C(CCC(C)=O)=NC(C2CNC2)=N1

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 68Ų

Additional information on 4-3-(azetidin-3-yl)-1,2,4-oxadiazol-5-ylbutan-2-one

4-3-(Azetidin-3-yl)-1,2,4-Oxadiazol-5-ylbutan-2-one: A Comprehensive Overview

4-3-(Azetidin-3-yl)-1,2,4-Oxadiazol-5-ylbutan-2-one (CAS No. 2172563-14-1) is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique molecular structure, which incorporates an oxadiazole ring and an azetidine moiety, making it a promising candidate for various applications in drug discovery and materials science.

The oxadiazole ring, a five-membered heterocyclic structure containing two nitrogen atoms and one oxygen atom, is a key feature of this compound. This functional group is known for its stability and ability to participate in hydrogen bonding, which enhances the compound's solubility and bioavailability. The azetidine moiety, a four-membered saturated ring containing one nitrogen atom, contributes to the compound's flexibility and ability to interact with biological targets such as enzymes or receptors.

Recent studies have highlighted the potential of 4-3-(Azetidin-3-yl)-1,2,4-Oxadiazol-5-ylbutan-2-one in the development of novel therapeutic agents. For instance, researchers have explored its role as a kinase inhibitor, demonstrating its ability to modulate cellular signaling pathways involved in cancer progression. Additionally, the compound has shown promise in anti-inflammatory and antioxidant assays, suggesting its potential application in treating chronic inflammatory diseases.

The synthesis of this compound involves a multi-step process that typically includes the formation of the oxadiazole ring followed by the incorporation of the azetidine group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These improvements have made 4-3-(Azetidin-3-yl)-1,2,4-Oxadiazol-5-ylbutan-2-one more accessible for large-scale production and preclinical testing.

In terms of applications, 4-(Azetidinyl) oxadiazole derivatives like this compound are being investigated for their potential in drug delivery systems. Their unique structural properties allow for controlled drug release mechanisms, enhancing therapeutic efficacy while reducing side effects. Furthermore, their compatibility with various biomaterials makes them suitable for use in implantable devices and tissue engineering applications.

From a structural standpoint, the butanone backbone of this compound plays a crucial role in stabilizing the overall molecular structure. The presence of the ketone group also facilitates further functionalization, enabling chemists to modify the compound for specific applications. For example, substituent modifications can enhance pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development.

Recent research has also focused on the computational modeling of 4-(Azetidinyl) oxadiazole derivatives to predict their binding affinities to various biological targets. Molecular docking studies have revealed strong interactions with key residues in enzyme active sites, suggesting high potential for therapeutic intervention. These findings have been corroborated by in vitro experiments, further validating the compound's suitability as a lead molecule in drug discovery pipelines.

In conclusion, 4-(Azetidinyl)-1H-pyrazolo[1]pyridine derivatives like CAS No. 2172563_14_1 represent a significant advancement in modern organic chemistry. Their unique combination of structural features and functional groups positions them as versatile tools for addressing complex challenges in medicine and materials science. As research continues to uncover new applications and optimization strategies for these compounds, their impact on various industries is expected to grow significantly.